Cas no 57543-56-3 (Ethanone,1-(6-methoxy-2H-1-benzopyran-3-yl)-)

• Product Name: Ethanone,1-(6-methoxy-2H-1-benzopyran-3-yl)-
• CAS No: 57543-56-3
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 371010
• PubChem ID: 42435
• Update Time: 2025-04-19

Ethanone,1-(6-methoxy-2H-1-benzopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(6-methoxy-2H-1-benzopyran-3-yl)-
• 1-(6-methoxy-2H-chromen-3-yl)ethanone
• 1-(6-METHOXY-2H-CHROMENE-3-YL)ETHAN-1-ONE
• 2H-1-BENZOPYRAN,3-ACETYL-6-METHOXY
• 3-acetyl-6-methoxy-2H-chromen
• 3-acetyl-6-methoxy-2H-chromene
• 6-Methoxy-3-acetyl-2H-chromene
• Ketone,6-methoxy-2H-1-benzopyran-3-yl methyl
• FT-0690709
• DTXSID60206167
• Ketone, 6-methoxy-2H-1-benzopyran-3-yl methyl
• 1-(6-methoxy-2H-chromen-3-yl)ethan-1-one
• AKOS015969355
• CHEMBL3125829
• EN300-726702
• SCHEMBL9058391
• 2H-1-BENZOPYRAN, 3-ACETYL-6-METHOXY-
• BEOYIJRGYVVEHY-UHFFFAOYSA-N
• 57543-56-3
• BRN 1244918

• Inchi： 1S/C12H12O3/c1-8(13)10-5-9-6-11(14-2)3-4-12(9)15-7-10/h3-6H,7H2,1-2H3
• InChI Key： BEOYIJRGYVVEHY-UHFFFAOYSA-N
• SMILES： O1CC(C(C)=O)=CC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 204.07900
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.1554 (rough estimate)
• Boiling Point: 302.71°C (rough estimate)
• Refractive Index: 1.5205 (estimate)
• PSA: 35.53000
• LogP: 2.06000

Ethanone,1-(6-methoxy-2H-1-benzopyran-3-yl)- Security Information

• Safety Term：Moderately toxic by intraperitoneal route. A flammable liquid. When heated to decomposition it emits acrid smoke and irritating vapors.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans